Cas no 2229373-92-4 (tert-butyl N-methyl-N-2-(3-nitrophenyl)-1-oxopropan-2-ylcarbamate)

• Product Name: tert-butyl N-methyl-N-2-(3-nitrophenyl)-1-oxopropan-2-ylcarbamate
• CAS No: 2229373-92-4
• MF: C₁₅H₂₀N₂O₅
• MW: 308.329704284668
• CID: 6529585
• PubChem ID: 165707416
• Update Time: 2025-10-29

tert-butyl N-methyl-N-2-(3-nitrophenyl)-1-oxopropan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-methyl-N-2-(3-nitrophenyl)-1-oxopropan-2-ylcarbamate
• tert-butyl N-methyl-N-[2-(3-nitrophenyl)-1-oxopropan-2-yl]carbamate
• 2229373-92-4
• EN300-1873196

• Inchi： 1S/C15H20N2O5/c1-14(2,3)22-13(19)16(5)15(4,10-18)11-7-6-8-12(9-11)17(20)21/h6-10H,1-5H3
• InChI Key： CDZHOKDHWDUHIS-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(C=O)(C)C1C=CC=C(C=1)[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 308.13722174g/mol
• Monoisotopic Mass: 308.13722174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 92.4Ų

Additional information on tert-butyl N-methyl-N-2-(3-nitrophenyl)-1-oxopropan-2-ylcarbamate

tert-butyl N-methyl-N-(1-(3-nitrophenyl)-1-oxopropan-2-yl)carbamate (CAS No: 2229373-92-4)

tert-butyl N-methyl-N-(1-(3-nitrophenyl)-1-oxopropan-2-yl)carbamate, commonly referred to as CAS No: 2229373-92-4, is a complex organic compound with significant applications in various fields of chemistry and material science. This compound has been the subject of extensive research due to its unique structural properties and potential for use in advanced chemical synthesis.

The molecular structure of this compound is characterized by a tert-butyl group, a methylated carbamate moiety, and a substituted propanone group with a nitrophenyl substituent. These structural features contribute to its stability, reactivity, and versatility in chemical reactions. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive molecules, particularly in the development of novel pharmaceutical agents.

One of the most notable aspects of this compound is its ability to undergo various transformations under controlled conditions. Researchers have demonstrated that the tert-butyl group can be selectively removed to generate reactive intermediates, which are valuable in organic synthesis. Additionally, the nitrophenyl group imparts electronic properties that enhance the compound's reactivity towards nucleophilic and electrophilic attacks.

Recent advancements in green chemistry have also explored the use of this compound in environmentally friendly reaction conditions. Its compatibility with catalytic systems and its ability to participate in multi-component reactions make it an attractive candidate for sustainable chemical processes.

In terms of applications, this compound has found utility in the development of advanced materials, including polymers and coatings with enhanced mechanical and thermal properties. Its role as a building block in the synthesis of more complex molecules has further solidified its importance in modern organic chemistry.

Moreover, studies have shown that this compound exhibits interesting pharmacokinetic properties, making it a potential candidate for drug delivery systems. Its ability to form stable complexes with other molecules has opened new avenues for research in medicinal chemistry.

The synthesis of tert-butyl N-methyl-N-(1-(3-nitrophenyl)-1-oxopropan-2-yl)carbamate involves a series of well-defined steps that ensure high purity and yield. The process typically begins with the preparation of intermediate compounds, followed by careful manipulation to achieve the desired product. Recent optimizations in synthetic protocols have further improved the efficiency and scalability of this process.

In conclusion, CAS No: 2229373-92-4 stands as a testament to the ingenuity and progress in modern chemical research. Its unique properties and versatile applications continue to drive innovation across multiple disciplines, ensuring its relevance in both academic and industrial settings.